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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethyl chloride

Cat. No.: B027519

Essential Safety and Handling Guide for 2-
(Diisopropylamino)ethyl Chloride

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-(Diisopropylamino)ethyl
chloride (CAS RN: 4261-68-1). Adherence to these procedures is essential to ensure
laboratory safety and proper chemical management.

Chemical Properties and Hazards

2-(Diisopropylamino)ethyl chloride hydrochloride is a versatile building block in organic
synthesis.[1] However, it presents significant health hazards. It is fatal if inhaled or in contact
with skin, toxic if swallowed, and can cause severe skin burns and eye damage.[1][2][3] The
substance is also hygroscopic, meaning it readily absorbs moisture from the air.[3][4]
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Property Value

Molecular Formula CsH1sCIN - HCI

Molecular Weight 200.15 g/mol

Appearance White to almost white powder or crystals[1]
Melting Point 131-135 °CJ[1]

Solubility Soluble in water[4]

pH 4.0-4.5 (10 g/L in H20 at 20 °C)

Storage Temperature

Recommended <15°C[1] or between 2-30°C in

a cool, dark place.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against chemical exposure and must

be used in conjunction with engineering controls and safe work practices.[5]
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PPE Category

Specification

Hand Protection

Wear two pairs of chemical-resistant gloves,
such as nitrile.[6][7] The inner glove should be
tucked under the lab coat cuff, and the outer
glove should extend over the cuff.[6] Change
gloves regularly or immediately if contaminated,

torn, or punctured.[6]

Eye and Face Protection

Wear tightly sealed chemical safety goggles.[4]
[8][9] For tasks with a high splash potential, a

face shield must be worn in addition to safety
goggles.[5][7][10]

Body Protection

Wear a protective disposable gown made of a
low-permeability, lint-free fabric with a solid
front, long sleeves, and tight-fitting cuffs.[6][8]

Protective work clothing is essential.[4][8][9]

Respiratory Protection

All handling of this substance must be
conducted in a certified chemical fume hood.[2]
[4] For high concentrations or in the event of a
spill, use appropriate respiratory protection.[4][8]
A respiratory protection program that meets
OSHA standards must be followed.[4]

Experimental Workflow and Safety Protocols

The following diagram outlines the necessary steps for safely handling 2-

(Diisopropylamino)ethyl chloride from initial preparation through to final disposal.
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Caption: Workflow for handling 2-(Diisopropylamino)ethyl chloride.
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Detailed Protocols

Handling and Storage:

o Engineering Controls: Always handle this material within a certified chemical fume hood to
ensure adequate ventilation.[2][4] An eyewash station and safety shower must be readily
accessible.[4]

o Storage: Store the chemical in a cool, dry, and well-ventilated area in a tightly sealed
container.[3][4][8][9] It should be stored away from incompatible substances such as
oxidizing agents, strong acids, strong bases, and moisture.[4][8][11][12]

» Safe Handling Practices: Avoid all contact with skin, eyes, and clothing.[4][8] Do not breathe
dust, vapor, mist, or gas.[4] Prohibit eating, drinking, and smoking in the handling area.[3][11]
Wash hands thoroughly after handling and before breaks.[4][8]

First Aid Measures:

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration, but do not use mouth-to-mouth
resuscitation. Seek immediate medical attention.[4]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing all contaminated clothing and shoes. Seek immediate medical attention.[4]

e Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least
15 minutes. Seek immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[4]

Spill and Leak Procedures:

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear all required
personal protective equipment.[3]
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o Containment and Cleanup: For solid spills, sweep up the material and place it into a suitable,
labeled container for disposal. Avoid generating dust.[4][9] For solutions, contain the spillage
with non-combustible absorbent material (e.g., sand, earth, vermiculite) and collect it for
disposal.[8]

o Environmental Precautions: Prevent the chemical from entering drains or waterways.[8]

Disposal Plan:

o Chemical Waste: This material must be disposed of as hazardous waste.[8] All disposal must
be conducted through a licensed disposal company and in accordance with federal, state,
and local regulations.[4][8]

o Contaminated Packaging: Dispose of the unused product's packaging in the same manner
as the chemical itself.[8]

o Contaminated PPE: Contaminated clothing should be removed immediately.[8] Disposable
PPE, such as gloves and gowns, should be placed in a sealed container for disposal as
hazardous waste. Reusable clothing must be thoroughly decontaminated before reuse.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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